Cas no 785828-28-6 ((S)-Tert-butyl 4-acetyl-2,2-dimethyloxazolidine-3-carboxylate)

• Product Name: (S)-Tert-butyl 4-acetyl-2,2-dimethyloxazolidine-3-carboxylate
• CAS No: 785828-28-6
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD26406815
• CID: 4728647
• Update Time: 2023-08-15

(S)-Tert-butyl 4-acetyl-2,2-dimethyloxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-TERT-BUTYL 4-ACETYL-2,2-DIMETHYLOXAZOLIDINE-3-CARBOXYLATE
• (S)-t-Butyl 4-acetyl-2,2-dimethyloxazolidine-3-carboxylate
• (S)-Tert-butyl 4-acetyl-2,2-dimethyloxazolidine-3-carboxylate

• MDL： MFCD26406815
• Inchi： 1S/C12H21NO4/c1-8(14)9-7-16-12(5,6)13(9)10(15)17-11(2,3)4/h9H,7H2,1-6H3/t9-/m0/s1
• InChI Key： OBEQVSYPZVGBHL-VIFPVBQESA-N
• SMILES： O1C[C@@H](C(C)=O)N(C(=O)OC(C)(C)C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Topological Polar Surface Area: 55.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 318.5±42.0 °C at 760 mmHg
• Flash Point: 146.4±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(S)-Tert-butyl 4-acetyl-2,2-dimethyloxazolidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines